Cas no 1932145-15-7 ((2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine)

• Product Name: (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine
• CAS No: 1932145-15-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5246385
• Update Time: 2025-07-18

(2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-2-(1-methyl-1H-pyrazol-3-yl)-, (2S,3S)-
• (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine

• Inchi： 1S/C8H13N3O/c1-11-4-2-7(10-11)8-6(9)3-5-12-8/h2,4,6,8H,3,5,9H2,1H3/t6-,8-/m0/s1
• InChI Key： OPDLNHZRVYLLDO-XPUUQOCRSA-N
• SMILES： O1CC[C@H](N)[C@H]1C1C=CN(C)N=1

Additional information on (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine

(2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine (CAS No. 1932145-15-7): An Overview of a Promising Compound in Medicinal Chemistry

(2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine, with the CAS number 1932145-15-7, is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxolanes, which are six-membered ring structures containing an oxygen atom and an amine group. The presence of the 1-methyl-1H-pyrazol-3-yl substituent further enhances its chemical and biological properties, making it a subject of extensive research.

The chiral centers at positions 2 and 3 in the oxolane ring are crucial for the compound's biological activity. The (2S,3S) configuration confers specific stereochemical properties that can influence interactions with biological targets, such as enzymes and receptors. This stereochemistry is essential for optimizing the compound's pharmacological profile, including its potency, selectivity, and metabolic stability.

Recent studies have highlighted the potential of (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these pathways through precise chemical modifications makes this compound a promising candidate for drug development.

In addition to its neurological applications, (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for developing an effective drug formulation.

Safety is a critical consideration in drug development, and extensive toxicology studies have been conducted on (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety profile.

The synthetic route for producing (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine has been optimized to ensure high yield and purity. Chiral synthesis methods are employed to achieve the desired stereochemistry efficiently. These methods involve asymmetric catalysis and chiral resolution techniques, which are essential for producing enantiomerically pure compounds suitable for pharmaceutical use.

In conclusion, (2S,3S)-2-(1-methyl-1H-pyrazol-3-yl)oxolan-3-amine (CAS No. 1932145-15-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its applications in neurological disorders, inflammatory diseases, and other areas of unmet medical need.